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Compound of Interest

Compound Name: Boc-D-Ala-NH2

CAS No.: 78981-25-6

Cat. No.: B1277237

Get Quote

This guide provides a detailed comparison of key analytical methods for the characterization of

N-tert-Butoxycarbonyl-D-alaninamide (Boc-D-Ala-NH2), a crucial building block in peptide

synthesis. For researchers, scientists, and professionals in drug development, rigorous

analytical verification is essential to ensure the identity, purity, and quality of such reagents.

This document outlines experimental protocols and comparative data for High-Performance

Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance

(NMR) Spectroscopy. Data for the corresponding carboxylic acid, Boc-D-Ala-OH, is included for

a direct comparison of analytical behaviors.

Data Presentation: Physicochemical and Spectroscopic
Properties
The fundamental properties of Boc-D-Ala-NH2 and its common alternative, Boc-D-Ala-OH, are

summarized below. These values are critical for interpreting analytical data.

Table 1: Comparison of Physicochemical Properties
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Property Boc-D-Ala-NH2 Boc-D-Ala-OH Data Source

Molecular Formula C₈H₁₆N₂O₃ C₈H₁₅NO₄ [1][2]

Molecular Weight 188.22 g/mol 189.21 g/mol [1][2]

Monoisotopic Mass 188.11609238 Da 189.10010796 Da [1][2]

CAS Number
85642-13-3 / 78981-

25-6
7764-95-6 [1][2]

Table 2: Comparative HPLC Data (Representative)

Parameter Boc-D-Ala-NH2 Boc-D-Ala-OH

Purity >98% (Typical) ≥98.0% (TLC)[3]

Retention Time (t_R_) Less Retained More Retained

Rationale for Separation

The amide (NH₂) is more polar

than the carboxylic acid (OH),

generally leading to earlier

elution on a reverse-phase

column.[4]

The carboxylic acid is more

hydrophobic than the amide,

resulting in stronger interaction

with the C18 stationary phase.

[4]

Table 3: Comparative Mass Spectrometry Data
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Parameter Boc-D-Ala-NH2 Boc-D-Ala-OH

Ionization Mode ESI (+) ESI (+)

Expected [M+H]⁺ m/z 189.12 m/z 190.11

Expected [M+Na]⁺ m/z 211.10 m/z 212.09

Characteristic Fragment m/z 133.09 ([M+H - C₄H₈]⁺) m/z 134.08 ([M+H - C₄H₈]⁺)

Notes

The Boc group is labile and

can exhibit in-source

fragmentation, showing a loss

of isobutylene (56 Da) or the

entire Boc group (100 Da).[5]

Similar to the amide, the Boc

group's lability is a key feature

in its mass spectrum.[5]

Table 4: Comparative ¹H and ¹³C NMR Data (in CDCl₃)

Note: Chemical shifts for D- and L-enantiomers are identical in achiral solvents.
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Nucleus Assignment
Boc-D-Ala-NH2
(Predicted)

Boc-D-Ala-OH
(Typical)

Data Source

¹H NMR Boc (s, 9H) ~1.45 ppm ~1.45 ppm [6]

α-H (q) ~4.2-4.3 ppm ~4.3 ppm [6]

CH₃ (d) ~1.3-1.4 ppm ~1.4 ppm

NH (amide)
~5.5-7.0 ppm

(broad)
N/A

NH (carbamate)
~5.0-5.5 ppm

(broad)
~5.0 ppm (broad)

¹³C NMR Boc C=O ~155.5 ppm ~155.1 ppm [6]

Amide/Acid C=O ~175 ppm ~176 ppm

Boc C(CH₃)₃ ~80.0 ppm ~79.1 ppm [6]

α-C ~50.0 ppm ~49.5 ppm

Boc CH₃ ~28.4 ppm ~28.4 ppm [6]

Ala CH₃ ~18.0 ppm ~18.5 ppm

Experimental Protocols
Detailed methodologies for the primary analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)
This method is used to determine the purity of Boc-D-Ala-NH2.

System: A standard HPLC system equipped with a UV detector.[7]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[5]

Mobile Phase A: 0.1% Formic Acid in Water.[5]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]
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Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes is a suitable

starting point.[5]

Flow Rate: 0.5-1.0 mL/min.[8]

Column Temperature: 30-40 °C.[8]

Detection: UV at 210-220 nm.

Sample Preparation: Accurately weigh and dissolve a small amount of the sample in the

mobile phase or a compatible solvent (e.g., acetonitrile/water mixture) to a concentration of

approximately 1 mg/mL.[5]

Injection Volume: 10-20 µL.[8]

Data Analysis: Purity is calculated by dividing the peak area of the main component by the

total peak area of all components in the chromatogram.

Mass Spectrometry (MS)
This technique confirms the molecular weight of the compound.

System: Electrospray Ionization Mass Spectrometer (ESI-MS).

Ionization Mode: Positive Ion Mode.[5]

Sample Preparation: Prepare a dilute solution of the sample (10-100 µg/mL) in a suitable

solvent such as methanol or acetonitrile/water.

Infusion: Introduce the sample via direct infusion or through an LC system.

Capillary Voltage: 3.5-4.5 kV.[5]

Source Temperature: 120-150 °C.[5]

Data Acquisition: Scan a mass range appropriate for the expected ions (e.g., m/z 100-500).

Data Analysis: Identify the molecular ion peaks, such as [M+H]⁺ and [M+Na]⁺, and compare

them to the calculated theoretical masses. Note any characteristic fragment ions resulting
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from the loss of the Boc group.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed structural information, confirming the presence of the Boc group and

the alanine amide backbone.

System: NMR Spectrometer (e.g., 400 MHz).[6]

Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in

approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

[6]

¹H NMR Acquisition: Acquire the spectrum with standard parameters (e.g., 16 scans, 1-

second relaxation delay).[6]

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum (e.g., 1024 scans, 2-second

relaxation delay).[6]

Data Processing: Process the spectra using appropriate software, including Fourier

transformation, phase correction, and baseline correction.[6]

Data Analysis: Calibrate the spectra using the residual solvent peak (e.g., CDCl₃: δ 7.26 ppm

for ¹H, δ 77.16 ppm for ¹³C).[6] Assign all signals to the corresponding atoms in the molecule

and integrate the ¹H peaks to confirm proton ratios.

Mandatory Visualizations
The following diagrams illustrate the standard workflows for the analytical characterization of

Boc-D-Ala-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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